1-Allyl-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 2-oxo-6-phenyl-1-prop-2-enylpyridine-3-carbonitrile
• InChI: InChI=1S/C15H12N2O/c1-2-10-17-14(12-6-4-3-5-7-12)9-8-13(11-16)15(17)18/h2-9H,1,10H2
• InChI Key: WERKLXJPXQLJPJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=CC=C(C1=O)C#N)C2=CC=CC=C2
• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol

Description

“1-Allyl-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Inotropic Activity and Synthesis

• Inotropic Activity and Synthesis : A study demonstrated the inotropic activity (affecting the force of muscle contractions) of several 1,2-dihydro-5-(substituted phenyl)-2(1H)-pyridinones, among which a compound closely related to 1-Allyl-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile showed potent positive inotropic effects. The synthesis and structure-activity relationships of these compounds were explored (Sircar et al., 1987).

Synthetic Pathways

• Synthetic Pathways : Research on the synthesis of pyridine derivatives, including those similar to 1-Allyl-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile, revealed methods for creating a variety of compounds with potential applications in various fields. These synthesis routes are crucial for developing new materials and pharmaceuticals (Al-Issa, 2012).

Optical and Junction Characteristics

• Optical and Junction Characteristics : A 2020 study investigated the structural, optical, and diode characteristics of two pyridine derivatives similar to the compound . These findings have implications for the development of new materials with specific optical properties and potential applications in electronics (Zedan et al., 2020).

Functionalization and Synthetic Pathways

• Functionalization and Synthetic Pathways : Another research highlighted viable synthetic pathways to various C-6 functionalized 1,2-dihydro-2-oxo-3-pyridinecarbonitriles, starting from a compound structurally related to the one of interest. This study is vital for the synthesis of specialized compounds used in diverse scientific fields (Showalter et al., 1981).

Novel Compound Synthesis

• Novel Compound Synthesis : Research in 2017 focused on synthesizing novel compounds by reacting derivatives of the core structure of 1-Allyl-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile. These studies are essential for discovering new chemicals with potential pharmaceutical or industrial applications (Khalifa et al., 2017).

Pyrido-Triazine Derivatives

• Pyrido-Triazine Derivatives : A 2014 study explored the formation of pyrido-triazine derivatives from 6-amino-4-aryl-2-oxo-1,2-dihydropyridine-3,5-dicarbonitriles, showing the versatility of this chemical structure in creating diverse compounds with potential applications in medicinal chemistry and materials science (Khrustaleva et al., 2014).